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Compound of Interest

Compound Name: Hydroxymethyl Clenbuterol-d6

Cat. No.: B13440561 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

specialized compounds like Hydroxymethyl Clenbuterol-d6 is paramount for both personal

safety and maintaining the integrity of the product. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans.

Chemical and Physical Properties

Property Value

Chemical Name

4-Amino-3,5-dichloro-α-[[(2-hydroxy-1,1-

(dimethyl-

d6)ethyl)amino]methyl]benzenemethanol

CAS Number 1346601-00-0[1][2]

Molecular Formula C₁₂H₁₂D₆Cl₂N₂O₂[2]

Molecular Weight 299.23[2]

Storage Temperature 2-8°C[3]

Hazard Identification and Personal Protective Equipment
(PPE)
Hydroxymethyl Clenbuterol-d6 is a stable isotope-labeled analog of a β-agonist.[3] While a

specific Safety Data Sheet (SDS) for the deuterated form is not readily available, the SDS for
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its non-deuterated counterpart, Clenbuterol Hydrochloride, indicates that it is toxic if swallowed,

causes skin and serious eye irritation, is suspected of damaging fertility or the unborn child,

and may cause damage to organs through prolonged or repeated exposure.[4] Therefore,

appropriate personal protective equipment (PPE) is crucial.

Recommended Personal Protective Equipment (PPE)

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Two pairs of chemotherapy

gloves meeting ASTM D6978

standard are recommended.[5]

Nitrile or neoprene gloves are

preferred.[5]

Body Protection Disposable Gown

Polyethylene-coated

polypropylene or other

laminate material resistant to

chemical permeation.[5]

Eye and Face Protection Safety goggles and face shield

Goggles should provide

protection against chemical

splashes. A face shield offers

an additional layer of

protection.[5]

Respiratory Protection Respirator

Use in a well-ventilated area or

fume hood.[6] If there is a risk

of inhalation, a NIOSH-

approved respirator should be

used.

Foot Protection Disposable shoe covers
Water-resistant and skid-

resistant.[7]

Operational Plan: Step-by-Step Handling Procedure
To ensure the safe handling and integrity of Hydroxymethyl Clenbuterol-d6, the following

procedural steps should be followed:
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Preparation:

Before handling, ensure all necessary PPE is donned correctly.

Work in a designated area, such as a chemical fume hood, to minimize inhalation

exposure.

Allow the container to equilibrate to room temperature before opening to prevent

condensation, which could lead to isotopic dilution.[8]

Weighing and Aliquoting:

Handle the compound under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent

moisture absorption and H-D exchange.[8]

Use appropriate tools and techniques to minimize the generation of dust.

For precise measurements, consider using "Exact Weight" packaging if available from the

supplier, which provides the exact mass of the material in the vial.[9]

Storage:

Store the compound at the recommended temperature of 2-8°C in a tightly sealed

container.[3]

Protect from light to prevent photolytic degradation.[8]

For long-term storage, consider freezing at -20°C or -80°C.[8]

Disposal Plan
Hydroxymethyl Clenbuterol-d6 should be treated as hazardous chemical waste.[10] Improper

disposal can lead to environmental contamination and regulatory penalties.[10]

Waste Segregation and Collection:

Collect all waste materials, including empty containers, contaminated PPE, and unused

compounds, in a designated, leak-proof, and chemically compatible waste container.[10]
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[11]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name.[11]

Storage of Waste:

Store the waste container in a designated satellite accumulation area that is near the point

of generation and under the control of laboratory personnel.[10]

Ensure the container is kept closed except when adding waste.[11]

Disposal:

Do not dispose of the chemical waste down the drain or in regular trash.[10][12]

Follow your institution's procedures for hazardous waste pickup and disposal through the

environmental health and safety (EHS) department or a contracted waste disposal service.

[10]

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected

as hazardous waste before the container can be disposed of as regular trash.[11]

Experimental Workflow for Handling Hydroxymethyl
Clenbuterol-d6
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Caption: Workflow for safe handling of Hydroxymethyl Clenbuterol-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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